1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine

• IUPAC Name: 2-[4-(5,5-dimethyl-4H-1,3-thiazol-2-yl)piperazin-1-yl]-5,5-dimethyl-4H-1,3-thiazole
• InChI: InChI=1S/C14H24N4S2/c1-13(2)9-15-11(19-13)17-5-7-18(8-6-17)12-16-10-14(3,4)20-12/h5-10H2,1-4H3
• InChI Key: RGALGGLVAVAWTL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN=C(S1)N2CCN(CC2)C3=NCC(S3)(C)C)C
• Molecular Formula: C14H24N4S2
• Molecular Weight: 312.5 g/mol

Description

1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine is a useful research compound. Its molecular formula is C14H24N4S2 and its molecular weight is 312.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.14423913 g/mol and the complexity rating of the compound is 406. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial and Anticancer Applications

A novel synthesis pathway for bis(pyrazole-benzofuran) hybrids, which include piperazine linkers similar to the chemical structure of interest, demonstrated potent antibacterial efficacy against strains such as E. coli, S. aureus, and S. mutans. These compounds also showed promising inhibitory activities against MRSA and VRE strains, with compound 5e exhibiting significant biofilm inhibition activities. Moreover, these derivatives displayed excellent inhibitory activities against the MurB enzyme, highlighting their potential as antibacterial agents (Mekky & Sanad, 2020). Another study on polyfunctional substituted 1,3-thiazoles, including those with a piperazine substituent, revealed notable anticancer activity across various cancer cell lines, underscoring the therapeutic potential of such compounds (Turov, 2020).

Fungicidal and Herbicidal Activities

Research on dimethylpyrazole and piperazine-containing triazole derivatives has shown that these compounds exhibit significant in vitro and in vivo fungicidal activity against several plant fungi. Some derivatives also demonstrated herbicidal activity against Brassica campestris and favorable KARI inhibitory activity, indicating their utility in agricultural applications (Wang et al., 2017).

Anti-inflammatory Activity

A study on 1-(4-substituted)-2-(-4-(piperazine-1-yl) bis-thiazole-5-yl) 2-methyl-4-nitro-1h-imidazole-1-yl) ethanone compounds revealed significant in vitro anti-inflammatory activity. Compounds AR-45a and AR-55a showed the most substantial membrane stabilization, suggesting their potential as anti-inflammatory agents (Ahmed, Molvi, & Khan, 2017).

Antimicrobial and Antifungal Agents

Novel piperazine derivatives synthesized through intermediate processes have shown significant antimicrobial and antifungal properties. These compounds were effective against a range of bacterial and fungal pathogens, highlighting their potential as broad-spectrum antimicrobial agents (Suryavanshi & Rathore, 2017).